Cas no 1208077-75-1 (2-Chloro-6-fluorophenylmethylsulfone)

• Product Name: 2-Chloro-6-fluorophenylmethylsulfone
• CAS No: 1208077-75-1
• MF: C₇H₆ClFO₂S
• MW: 208.637743473053
• MDL: MFCD12922571
• CID: 4577618
• Update Time: 2025-08-05

2-Chloro-6-fluorophenylmethylsulfone Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-fluoro-2-methylsulfonylbenzene
• 2-Chloro-6-fluorophenylmethylsulfone

• MDL： MFCD12922571
• Inchi： 1S/C7H6ClFO2S/c1-12(10,11)7-5(8)3-2-4-6(7)9/h2-4H,1H3
• InChI Key： IXZYFKOSLVFRQU-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=CC(F)=C1S(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-Chloro-6-fluorophenylmethylsulfone

Professional Introduction to 2-Chloro-6-fluorophenylmethylsulfone (CAS No: 1208077-75-1)

2-Chloro-6-fluorophenylmethylsulfone, with the chemical identifier CAS No: 1208077-75-1, is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This sulfone derivative exhibits a unique structural framework that has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of both chloro and fluoro substituents on the aromatic ring imparts distinct electronic and steric properties, making this molecule a promising candidate for further exploration.

The< strong>2-Chloro-6-fluorophenylmethylsulfone molecule belongs to the class of sulfones, which are known for their broad spectrum of biological activities. Sulfones have been widely studied for their antimicrobial, anti-inflammatory, and antitumor properties. The specific arrangement of substituents in this compound suggests that it may interact with biological targets in a manner that could lead to innovative therapeutic strategies.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluorine atom in 2-Chloro-6-fluorophenylmethylsulfone contributes to these desirable properties by increasing the lipophilicity and reducing the rate of degradation. This makes the compound an attractive scaffold for drug design, particularly in the context of central nervous system (CNS) drugs, where blood-brain barrier penetration is often a critical factor.

One of the most compelling aspects of 2-Chloro-6-fluorophenylmethylsulfone is its potential as a precursor for more complex molecules. The reactive sites on the aromatic ring and the sulfone moiety provide multiple opportunities for further functionalization. This flexibility allows chemists to tailor the compound's properties by introducing additional substituents or modifying existing ones, thereby creating a diverse library of derivatives with tailored biological activities.

Recent studies have begun to explore the pharmacological potential of< strong>2-Chloro-6-fluorophenylmethylsulfone. Initial investigations suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. For instance, preliminary data indicate that it could interfere with the activity of enzymes such as lipoxygenase and cyclooxygenase, which are key players in the production of pro-inflammatory mediators. These findings are particularly intriguing given the high unmet medical need for effective anti-inflammatory agents with minimal side effects.

The< strong>CAS No: 1208077-75-1 designation ensures that researchers can reliably identify and procure this compound for their studies. The standardized numerical identifier is essential for maintaining consistency in scientific literature and facilitating collaboration across different research groups. This level of precision is crucial when dealing with complex chemical entities, as it minimizes ambiguity and ensures that all parties are referring to the same substance.

In addition to its potential therapeutic applications, 2-Chloro-6-fluorophenylmethylsulfone may also find utility in agrochemical research. The structural features of this compound make it a suitable candidate for developing novel pesticides or herbicides. By leveraging its unique chemical properties, scientists could design molecules that target specific biological pathways in pests while minimizing harm to non-target organisms.

The synthesis of< strong>2-Chloro-6-fluorophenylmethylsulfone presents an interesting challenge due to its complex structure. However, advances in synthetic methodology have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies have been particularly useful in constructing the desired framework. These methodologies not only enhance efficiency but also improve yield, making large-scale production more economically viable.

The< strong>CAS No: 1208077-75-1 registry also serves as a valuable resource for regulatory compliance and safety information. Researchers can access detailed data on handling procedures, storage conditions, and potential hazards associated with this compound. This information is critical for ensuring safe laboratory practices and compliance with international regulatory standards.

The future prospects for< strong>2-Chloro-6-fluorophenylmethylsulfone are promising, with ongoing research aimed at elucidating its full biological profile and exploring new synthetic pathways. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the discovery process, leading to novel drug candidates that address unmet medical needs.

In conclusion, CAS No: 1208077-75-1, corresponding to< strong>2-Chloro-6-fluorophenylmethylsulfone, represents a significant advancement in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a crucial role in shaping the future of drug development.